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Compound of Interest

Compound Name: Trihydro(trimethylamine)aluminium

Cat. No.: B099812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for

trihydro(trimethylamine)aluminium, commonly known as trimethylamine alane (TMAA). This

moisture-sensitive, white crystalline solid is a versatile reagent in chemical synthesis, serving

as a convenient and soluble source of alane (AlH₃) for reductions and hydroalumination

reactions. Its stability as an adduct makes it a safer and more manageable alternative to

ethereal solutions of alane.

This document details two principal synthetic routes: the reaction of a complex metal hydride

with a trimethylamine source and the direct synthesis from elemental aluminum. Each method

is presented with detailed experimental protocols, a summary of quantitative data, and logical

workflow diagrams to facilitate understanding and replication.

Synthesis Pathways
Two primary methodologies have been established for the synthesis of

trihydro(trimethylamine)aluminium, each with distinct advantages and considerations

regarding starting materials, reaction conditions, and scale.

Synthesis from Lithium Tetrahydridoaluminate and
Trimethylammonium Chloride
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This widely utilized laboratory-scale method involves the reaction of lithium

tetrahydridoaluminate (lithium aluminum hydride, LiAlH₄) with trimethylammonium chloride

((CH₃)₃N·HCl). The reaction proceeds by the displacement of a hydride from the aluminate by

trimethylamine, with the concurrent formation of lithium chloride and hydrogen gas.

Materials:

Lithium tetrahydridoaluminate (LiAlH₄)

Trimethylammonium chloride ((CH₃)₃N·HCl)

Anhydrous diethyl ether ((C₂H₅)₂O)

Anhydrous toluene (C₇H₈)

Inert gas (Argon or Nitrogen)

Procedure:

A solution of lithium tetrahydridoaluminate in anhydrous diethyl ether is prepared in a

flame-dried, three-necked flask equipped with a mechanical stirrer, a condenser, and an

inert gas inlet.

The flask is cooled in an ice bath, and solid trimethylammonium chloride is added portion-

wise to the stirred solution. The addition is controlled to manage the evolution of hydrogen

gas.

Following the complete addition of trimethylammonium chloride, the reaction mixture is

allowed to warm to room temperature and is then gently refluxed for a specified period to

ensure the completion of the reaction.

The reaction mixture is cooled, and the precipitated lithium chloride is removed by filtration

under an inert atmosphere.

The solvent is removed from the filtrate under reduced pressure to yield the crude

trihydro(trimethylamine)aluminium.
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The product is purified by sublimation or recrystallization from a suitable solvent, such as a

mixture of diethyl ether and toluene.

Diagram of Synthesis from Lithium Tetrahydridoaluminate

To cite this document: BenchChem. [An In-Depth Technical Guide to the Synthesis of
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[https://www.benchchem.com/product/b099812#trihydro-trimethylamine-aluminium-
synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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